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Compound of Interest
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Cat. No.: B1255533

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for utilizing

ethylammonium nitrate (EAN) as a precipitating agent in protein crystallization experiments.

EAN, a protic ionic liquid, offers a unique set of properties that can be advantageous for

crystallizing challenging proteins.

Introduction to Ethylammonium Nitrate in Protein
Crystallization
Ethylammonium nitrate (EAN) is an ionic liquid with a melting point at room temperature,

making it a versatile solvent and additive in biochemical applications.[1][2] Its unique

combination of ionic and hydrophobic characteristics, along with its ability to form hydrogen

bonds, makes it a valuable tool in protein crystallization.[1][2] EAN can function as a

precipitant, a co-solvent, a detergent, or a delivery agent for hydrophobic ligands.[1][2][3]

Proteins have shown increased stability in the presence of EAN compared to traditional organic

solvents. For instance, lysozyme treated with neat EAN and heated to 333 K for 6 hours
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retained 45% of its activity, a significant improvement over the 2% retention observed with

DMSO under similar conditions.[1] This stabilizing effect makes EAN a promising reagent for

proteins that are prone to denaturation.

Applications of Ethylammonium Nitrate
As a Precipitating Agent: EAN can be used as the primary precipitant to induce the

supersaturation required for crystal nucleation and growth.[1][2]

As an Additive: The addition of small amounts of EAN to crystallization screens can improve

the monodispersity of proteins that exhibit multiple aggregation states. For example, as little

as 5% EAN was found to make previously polydisperse human replication protein A samples

monodisperse.[1]

Solubilizing Hydrophobic Ligands: EAN can facilitate the delivery of hydrophobic ligands into

protein crystals. Ferrocene, which is insoluble in water, has been shown to be soluble in

solutions containing as little as 500 mM EAN.[1]

Data Summary: Crystallization of Lysozyme with
EAN
The following table summarizes the quantitative data from successful crystallization

experiments of hen egg-white lysozyme using ethylammonium nitrate as the precipitant.

Protein
Protein
Concentrati
on (mg/mL)

Buffer pH
EAN
Concentrati
on (mM)

Crystal
System

Hen Egg-

White

Lysozyme

50

100 mM

Sodium

Acetate

4.5 - 4.6 300 - 500 Monoclinic

Hen Egg-

White

Lysozyme

50

100 mM

Sodium

Acetate

5.4 - 5.6 300 - 400 Tetragonal
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Experimental Protocols
Protocol 1: Synthesis of Ethylammonium Nitrate (EAN)
This protocol describes the synthesis of EAN from nitric acid and ethylamine.

Materials:

70% Nitric acid

70% Ethylamine

Activated charcoal pellets

Methanol

500 mL round-bottom flask

Ice bath

Stir plate and stir bar

Filtration apparatus

Lyophilizer

Procedure:

Add 150 g of 70% nitric acid to a 500 mL round-bottom flask.

Place the flask in an ice bath and stir the acid to cool.

Slowly add an excess of 70% ethylamine dropwise to the stirring nitric acid. Caution: This

reaction is exothermic.

Once the addition is complete, add activated charcoal pellets to the solution and stir

overnight.

Gravity filter the solution to remove the charcoal.
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Rinse the charcoal with methanol to recover any residual EAN.

Combine the filtrate and the methanol wash.

Lyophilize the product for one week to remove water and any volatile impurities.

Characterize the final product (e.g., by ¹H NMR).

Protocol 2: Crystallization of Lysozyme using Hanging-
Drop Vapor Diffusion with EAN
This protocol details the crystallization of hen egg-white lysozyme using EAN as the precipitant

via the hanging-drop vapor diffusion method.

Materials:

Hen egg-white lysozyme

Ethylammonium nitrate (EAN)

Sodium acetate

Glacial acetic acid

Deionized water

Hanging-drop crystallization trays

Coverslips

Micropipettes and tips

Solutions to Prepare:

Protein Stock Solution: Dissolve hen egg-white lysozyme to a final concentration of 50

mg/mL in 100 mM sodium acetate buffer at pH 4.5.
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Reservoir Solutions: Prepare a series of reservoir solutions containing 100 mM sodium

acetate buffer at varying pH values (e.g., pH 4.5, 4.6, 5.4, 5.5, 5.6) and varying

concentrations of EAN (e.g., 300 mM, 350 mM, 400 mM, 450 mM, 500 mM).

Procedure:

Pipette 500 µL of a reservoir solution into a well of a hanging-drop crystallization tray.

On a coverslip, mix 5 µL of the protein stock solution with 5 µL of the corresponding reservoir

solution to form a 10 µL drop.

Invert the coverslip and seal the well of the crystallization tray.

Repeat for all prepared reservoir conditions.

Incubate the trays at a constant temperature (e.g., room temperature) and monitor for crystal

growth over several days to weeks.
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Caption: Experimental workflow for protein crystallization using EAN as a precipitant.
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Caption: Logical relationship of EAN's properties to its role in protein crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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